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Compound of Interest

Compound Name: 5-Methylfurfuryl alcohol

Cat. No.: B021186

An In-Depth Technical Guide to 5-Methylfurfuryl Alcohol

Introduction

5-Methylfurfuryl alcohol, a furan derivative, is an organic compound with the chemical
formula CeHsO2.[1] It is recognized for its sweet, caramel-like aroma and is utilized as a
flavoring agent in the food industry.[2] This compound naturally occurs in various sources,
including cultivated tobacco and barrel-aged wines.[1] In the realm of chemical synthesis, it
serves as a valuable intermediate. The primary route for its formation is through the reduction
of 5-methylfurfural, a compound derivable from cellulose.[1][3] This guide provides a
comprehensive overview of its chemical identity, physicochemical properties, and a detailed
experimental protocol for its synthesis, tailored for researchers and professionals in drug
development and chemical sciences.

Chemical Identification

¢ |[UPAC Name: (5-methylfuran-2-yl)methanol[1][2]

e CAS Number: 3857-25-8[1][2]

e Synonyms: 5-Methyl-2-furanmethanol, (5-Methyl-2-furyl)methanol[2]

Physicochemical Properties

The following table summarizes the key quantitative data for 5-Methylfurfuryl alcohol.
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Property Value Source
Molecular Formula CeHsO2 [1112114]
Molecular Weight 112.13 g/mol [2]
Appearance Colorless to pale yellow liquid [2][5]
Density 1.082 - 1.088 g/cm3 at 20°C [1112]
Boiling Point 177 - 178.5 °C at 760 mmHg [41[5]
Flash Point 61.7-61.8 °C [415]

Refractive Index

1.4835 - 1.490 at 20°C

[2]141[5]

Solubility

Soluble in water and ethanol

[2](5]

Vapor Pressure

0.647 mmHg at 25°C

[4]

XLogP3

0.5

[4]

Synthesis Pathway and Experimental Protocol

The most common laboratory synthesis of 5-Methylfurfuryl alcohol involves the reduction of

5-methylfurfural.[1] This transformation can be efficiently achieved using a reducing agent such
as lithium aluminum hydride (LiAlH4).[1][6]
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Caption: Synthesis of 5-Methylfurfuryl alcohol via reduction of 5-methylfurfural.
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Detailed Experimental Protocol: Reduction of 5-
Methylfurfural

This protocol outlines the synthesis of 5-Methylfurfuryl alcohol from 5-methylfurfural using
lithium aluminum hydride.

Materials:

o 5-Methylfurfural

e Lithium aluminum hydride (LiAlH4)
e Anhydrous diethyl ether

e 15% Sodium hydroxide solution
e Anhydrous sodium sulfate

» Round-bottom flask

e Dropping funnel

» Reflux condenser

* Ice bath

e Magnetic stirrer

« Rotary evaporator

Vacuum distillation apparatus
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, dropping
funnel, and a reflux condenser, a suspension of lithium aluminum hydride in anhydrous
diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon). The flask is
cooled in an ice bath.
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o Addition of Substrate: A solution of 5-methylfurfural in anhydrous diethyl ether is added
dropwise from the dropping funnel to the stirred suspension of LiAlH4 at a rate that maintains
a gentle reflux.[6]

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for approximately 2 hours to ensure the reaction goes to
completion.[6]

e Quenching: The reaction flask is cooled again in an ice bath. The excess LiAlHa is carefully
guenched by the sequential, dropwise addition of water, followed by a 15% sodium
hydroxide solution, and then more water.[6] This procedure is crucial for the safe
decomposition of the reactive reducing agent and results in the formation of granular
precipitates of aluminum and lithium salts.

o Workup: The resulting precipitate is filtered off and washed with diethyl ether.[6] The ether
filtrates are combined.

e Drying and Solvent Removal: The combined ether solution is dried over anhydrous sodium
sulfate. The drying agent is removed by filtration, and the solvent is subsequently removed
by rotary evaporation to yield the crude 5-Methylfurfuryl alcohol.[6]

 Purification: The crude product can be purified by vacuum distillation to obtain pure 5-
Methylfurfuryl alcohol.[6]

Safety Precautions: Lithium aluminum hydride is a highly reactive and flammable solid that

reacts violently with water. All manipulations should be carried out in a fume hood, under an
inert atmosphere, and with appropriate personal protective equipment. Diethyl ether is also

highly flammable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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